Cas no 1220016-94-3 (2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol)

• Product Name: 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol
• CAS No: 1220016-94-3
• MF: C₉H₁₅ClN₆O
• MW: 258.70799946785
• CID: 4687692
• Update Time: 2025-05-21

2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-AMINO-6-CHLORO-1,3,5-TRIAZIN-2-YL)-1-PIPERAZINYL]-1-ETHANOL
• BB 0261051
• 2-[4-(4-amino-6-chloro-1,3,5-triazin-2-yl)piperazin-1-yl]ethanol
• 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol

• Inchi： 1S/C9H15ClN6O/c10-7-12-8(11)14-9(13-7)16-3-1-15(2-4-16)5-6-17/h17H,1-6H2,(H2,11,12,13,14)
• InChI Key： FATTULMSCULBKH-UHFFFAOYSA-N
• SMILES： ClC1N=C(N)N=C(N=1)N1CCN(CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol

In-Depth Analysis of 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol (CAS No. 1220016-94-3): Properties, Applications, and Market Insights

2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol (CAS No. 1220016-94-3) is a specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the chlorotriazine family, characterized by its unique molecular structure combining a piperazine ring and an ethanol moiety. Its amino-chloro substitution pattern makes it particularly valuable for designing novel bioactive molecules.

The growing interest in triazine-based compounds stems from their versatility in drug discovery and material science. Researchers frequently search for "chlorotriazine applications" or "piperazine derivatives in medicine," reflecting the compound's relevance in current scientific discourse. The CAS 1220016-94-3 material has shown promise in developing targeted therapies, particularly in neurological and metabolic disorders, aligning with the increasing focus on precision medicine approaches.

From a chemical perspective, 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol exhibits moderate water solubility due to its polar ethanol group, while the aromatic triazine core contributes to its stability under various conditions. This balance between hydrophilicity and structural integrity makes it suitable for formulation development, addressing common search queries like "improving drug solubility with triazines" or "stable heterocyclic compounds."

In pharmaceutical applications, this compound serves as a valuable molecular scaffold for designing kinase inhibitors and GPCR modulators. The presence of both hydrogen bond donors (amino group) and hydrogen bond acceptors (triazine nitrogen atoms) enables diverse interactions with biological targets. Recent patent analyses reveal growing interest in similar structures for neurodegenerative disease research, correlating with rising searches for "novel Alzheimer's disease targets" and "Parkinson's treatment candidates."

The agrochemical sector has also explored CAS 1220016-94-3 derivatives for developing next-generation plant growth regulators and herbicide safeners. The compound's chloro-amino substitution pattern allows for selective interactions with plant enzymes, making it relevant to current discussions about "sustainable crop protection" and "low-residue agrochemicals." These applications align with the global push toward environmentally friendly agriculture solutions.

Manufacturing and handling of 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol require standard laboratory precautions for amino-chloro compounds. The material typically appears as a white to off-white crystalline powder with good stability at room temperature when stored properly. Quality control parameters often include HPLC purity assessment and residual solvent analysis, addressing industry concerns about "high-purity specialty chemicals" and "GMP-compliant intermediates."

Market trends indicate steady demand for functionalized triazine derivatives like CAS 1220016-94-3, particularly from contract research organizations and academic institutions. The compound's price and availability fluctuate based on raw material costs and synthetic complexity, with current procurement searches focusing on "reliable triazine suppliers" and "custom synthesis services." Emerging applications in materials science, such as polymer modification and coordination chemistry, may further drive future demand.

Analytical characterization of 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and elemental analysis. These techniques confirm the compound's identity and purity, crucial for research reproducibility—a hot topic reflected in searches for "compound characterization protocols" and "analytical method validation." The material's UV absorption properties also make it suitable for various spectroscopic studies.

Future research directions for CAS 1220016-94-3 may explore its potential in bioconjugation chemistry and prodrug development, areas generating substantial scientific interest. The compound's reactive chlorine atom offers opportunities for selective modifications, while its amino group enables coupling with carboxylic acid derivatives. These features position it well for addressing contemporary challenges in "targeted drug delivery" and "theranostic agent development."

In conclusion, 2-4-(4-Amino-6-chloro-1,3,5-triazin-2-yl)-1-piperazinyl-1-ethanol represents an important building block for multidisciplinary research. Its balanced physicochemical properties and structural versatility continue to attract attention across pharmaceutical, agricultural, and material science domains. As synthetic methodologies advance and biological understanding deepens, this triazine-piperazine hybrid compound will likely play an increasingly significant role in addressing modern scientific and technological challenges.